Cas no 872-93-5 (3-Methylsulfolane)

3-Methylsulfolane structure
3-Methylsulfolane structure
Product Name:3-Methylsulfolane
CAS No:872-93-5
MF:C5H10O2S
MW:134.196700572968
MDL:MFCD00005487
CID:722361
PubChem ID:87572493
Update Time:2024-10-26

3-Methylsulfolane Chemical and Physical Properties

Names and Identifiers

    • Thiophene,tetrahydro-3-methyl-, 1,1-dioxide
    • 3-Methylsulfolane
    • 3-methylthiolane 1,1-dioxide
    • 3-Methyltetrahydrothiophene 1,1-Dioxide
    • Thiophene, tetrahydro-3-methyl-, 1,1-dioxide
    • NSC77078
    • 3-methylthiolane-1,1-dione
    • CMJLMPKFQPJDKP-UHFFFAOYSA-N
    • STL454393
    • 7323AF
    • 3-Methylthiacyclopentane 1,1-dioxide
    • FCH1112830
    • M0436
    • ST50179523
    • 3-Methyl-1λ6-thiolane-1,1-dione
    • 3-Methyltetramethylene sulfone
    • NSC 77078
    • Tetrahydro-3-methylthiophene S,S-dioxide
    • F14688
    • MFCD00005487
    • SCHEMBL98606
    • 3-methyl-1-thiolane-1,1-dione
    • NSC-77078
    • CS-0205141
    • DTXSID40870789
    • AS-47621
    • 872-93-5
    • 3-methyl-1lambda-thiolane-1,1-dione
    • 3-Methyl sulfolane
    • DTXCID60818481
    • AKOS002275034
    • NS00042608
    • EINECS 212-833-9
    • DB-056990
    • MDL： MFCD00005487
    • Inchi： 1S/C5H10O2S/c1-5-2-3-8(6,7)4-5/h5H,2-4H2,1H3
    • InChI Key： CMJLMPKFQPJDKP-UHFFFAOYSA-N
    • SMILES： O=S1(CC(C)CC1)=O

Computed Properties

  • Exact Mass: 134.04000
  • Monoisotopic Mass: 134.04
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 0
  • Complexity: 163
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 42.5
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 0.5

Experimental Properties

  • Color/Form: Not determined
  • Density: 1.20
  • Melting Point: 0.5°C
  • Boiling Point: 104°C/3mmHg(lit.)
  • Flash Point: 154.4 °C
  • Refractive Index: 1.4750 to 1.4790
  • PSA: 42.52000
  • LogP: 1.52180
  • Solubility: Not determined

3-Methylsulfolane Customs Data

  • HS CODE：2934999090
  • Customs Data：

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

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3-Methylsulfolane Production Method

Production Method 1

4740-00-5 4740-00-5
872-93-5 872-93-5
Reaction Conditions
1.1 Reagents: Hydrogen peroxide
Reference
Method for the preparation of 2- and 3-alkyl(cycloalkyl or phenyl)thiophanes
Volynskii, N. P.; et al, Izvestiya Akademii Nauk SSSR, 1979, (5), 1080-5

Production Method 2

720719-27-7 720719-27-7
872-93-5 872-93-5
Reaction Conditions
1.1 Solvents: Benzene ;  reflux
1.2 Reagents: Tributylstannane Catalysts: Azobisisobutyronitrile Solvents: Benzene ;  30 min, reflux; 60 min, reflux
1.3 Reagents: Carbon tetrachloride
Reference
The Regiochemistry of Cyclization of α-Sulfenyl-, α-Sulfinyl-, and α-Sulfonyl-5-hexenyl Radicals: Procedures Leading to Regioselective Syntheses of Cyclic Sulfones and Sulfoxides
Della, Ernest W.; et al, Journal of Organic Chemistry, 2004, 69(11), 3824-3835

Production Method 3

23974-72-3 23974-72-3
720719-20-0 720719-20-0
872-93-5 872-93-5
Reaction Conditions
1.1 Reagents: Sodium periodate Solvents: Acetone ,  Water ;  0 °C; 2 h, 0 °C → rt
1.2 Reagents: Triethylamine ,  Methanesulfonyl chloride ;  3 h, rt
1.3 Solvents: Diethyl ether ;  rt
1.4 Solvents: Ethanol ;  overnight, rt
2.1 Solvents: Benzene ;  reflux
2.2 Reagents: Tributylstannane Catalysts: Azobisisobutyronitrile Solvents: Benzene ;  30 min, reflux; 60 min, reflux
2.3 Reagents: Carbon tetrachloride
Reference
The Regiochemistry of Cyclization of α-Sulfenyl-, α-Sulfinyl-, and α-Sulfonyl-5-hexenyl Radicals: Procedures Leading to Regioselective Syntheses of Cyclic Sulfones and Sulfoxides
Della, Ernest W.; et al, Journal of Organic Chemistry, 2004, 69(11), 3824-3835

Production Method 4

148420-02-4 148420-02-4
872-93-5 872-93-5
Reaction Conditions
1.1 Reagents: Disodium sulfide Solvents: Ethanol ,  Water
2.1 Reagents: (Dimethyl sulfide)trihydroboron ;  0 °C; 1 h, rt; rt → 0 °C
2.2 Reagents: Sodium hydroxide ,  Hydrogen peroxide Solvents: Water ;  0 °C → rt; 2 h, rt
3.1 Reagents: Sodium periodate Solvents: Acetone ,  Water ;  0 °C; 2 h, 0 °C → rt
3.2 Reagents: Triethylamine ,  Methanesulfonyl chloride ;  3 h, rt
3.3 Solvents: Diethyl ether ;  rt
3.4 Solvents: Ethanol ;  overnight, rt
4.1 Solvents: Benzene ;  reflux
4.2 Reagents: Tributylstannane Catalysts: Azobisisobutyronitrile Solvents: Benzene ;  30 min, reflux; 60 min, reflux
4.3 Reagents: Carbon tetrachloride
Reference
The Regiochemistry of Cyclization of α-Sulfenyl-, α-Sulfinyl-, and α-Sulfonyl-5-hexenyl Radicals: Procedures Leading to Regioselective Syntheses of Cyclic Sulfones and Sulfoxides
Della, Ernest W.; et al, Journal of Organic Chemistry, 2004, 69(11), 3824-3835

Production Method 5

321979-37-7 321979-37-7
872-93-5 872-93-5
Reaction Conditions
1.1 Reagents: Tributylstannane Catalysts: Azobisisobutyronitrile Solvents: Benzene ;  5 min, reflux; 60 min, reflux
1.2 Reagents: Carbon tetrachloride
Reference
The Regiochemistry of Cyclization of α-Sulfenyl-, α-Sulfinyl-, and α-Sulfonyl-5-hexenyl Radicals: Procedures Leading to Regioselective Syntheses of Cyclic Sulfones and Sulfoxides
Della, Ernest W.; et al, Journal of Organic Chemistry, 2004, 69(11), 3824-3835

Production Method 6

872-93-5 872-93-5
Reaction Conditions
1.1 Reagents: Carbon tetrabromide ,  Triphenylphosphine Solvents: Dichloromethane ;  0 °C; overnight, 0 °C
1.2 Reagents: Methyl iodide Solvents: Diethyl ether
2.1 Reagents: Tributylstannane Catalysts: Azobisisobutyronitrile Solvents: Benzene ;  5 min, reflux; 60 min, reflux
2.2 Reagents: Carbon tetrachloride
Reference
The Regiochemistry of Cyclization of α-Sulfenyl-, α-Sulfinyl-, and α-Sulfonyl-5-hexenyl Radicals: Procedures Leading to Regioselective Syntheses of Cyclic Sulfones and Sulfoxides
Della, Ernest W.; et al, Journal of Organic Chemistry, 2004, 69(11), 3824-3835

Production Method 7

54462-66-7 54462-66-7
872-93-5 872-93-5
Reaction Conditions
1.1 Reagents: Disodium sulfide
2.1 Reagents: Hydrogen peroxide
Reference
Method for the preparation of 2- and 3-alkyl(cycloalkyl or phenyl)thiophanes
Volynskii, N. P.; et al, Izvestiya Akademii Nauk SSSR, 1979, (5), 1080-5

Production Method 8

143435-56-7 143435-56-7
872-93-5 872-93-5
Reaction Conditions
1.1 Reagents: (Dimethyl sulfide)trihydroboron ;  0 °C; 1 h, rt; rt → 0 °C
1.2 Reagents: Sodium hydroxide ,  Hydrogen peroxide Solvents: Water ;  0 °C → rt; 2 h, rt
2.1 Reagents: Sodium periodate Solvents: Acetone ,  Water ;  0 °C; 2 h, 0 °C → rt
2.2 Reagents: Triethylamine ,  Methanesulfonyl chloride ;  3 h, rt
2.3 Solvents: Diethyl ether ;  rt
2.4 Solvents: Ethanol ;  overnight, rt
3.1 Solvents: Benzene ;  reflux
3.2 Reagents: Tributylstannane Catalysts: Azobisisobutyronitrile Solvents: Benzene ;  30 min, reflux; 60 min, reflux
3.3 Reagents: Carbon tetrachloride
Reference
The Regiochemistry of Cyclization of α-Sulfenyl-, α-Sulfinyl-, and α-Sulfonyl-5-hexenyl Radicals: Procedures Leading to Regioselective Syntheses of Cyclic Sulfones and Sulfoxides
Della, Ernest W.; et al, Journal of Organic Chemistry, 2004, 69(11), 3824-3835

Production Method 9

71052-94-3 71052-94-3
872-93-5 872-93-5
Reaction Conditions
1.1 Reagents: Phosphorus tribromide ,  Hydrogen bromide
2.1 Reagents: Disodium sulfide
3.1 Reagents: Hydrogen peroxide
Reference
Method for the preparation of 2- and 3-alkyl(cycloalkyl or phenyl)thiophanes
Volynskii, N. P.; et al, Izvestiya Akademii Nauk SSSR, 1979, (5), 1080-5

Production Method 10

720719-20-0 720719-20-0
872-93-5 872-93-5
Reaction Conditions
1.1 Reagents: Sodium periodate Solvents: Methanol ,  Water ;  0 °C; 2 h, 0 °C → rt
2.1 Reagents: Carbon tetrabromide ,  Triphenylphosphine Solvents: Dichloromethane ;  0 °C; overnight, 0 °C
2.2 Reagents: Methyl iodide Solvents: Diethyl ether
3.1 Reagents: Tributylstannane Catalysts: Azobisisobutyronitrile Solvents: Benzene ;  5 min, reflux; 60 min, reflux
3.2 Reagents: Carbon tetrachloride
Reference
The Regiochemistry of Cyclization of α-Sulfenyl-, α-Sulfinyl-, and α-Sulfonyl-5-hexenyl Radicals: Procedures Leading to Regioselective Syntheses of Cyclic Sulfones and Sulfoxides
Della, Ernest W.; et al, Journal of Organic Chemistry, 2004, 69(11), 3824-3835

Production Method 11

3565-66-0 3565-66-0
872-93-5 872-93-5
Reaction Conditions
1.1 -
2.1 Reagents: Phosphorus tribromide ,  Hydrogen bromide
3.1 Reagents: Disodium sulfide
4.1 Reagents: Hydrogen peroxide
Reference
Method for the preparation of 2- and 3-alkyl(cycloalkyl or phenyl)thiophanes
Volynskii, N. P.; et al, Izvestiya Akademii Nauk SSSR, 1979, (5), 1080-5

Production Method 12

872-93-5 872-93-5
Reaction Conditions
1.1 -
2.1 -
3.1 Reagents: Phosphorus tribromide ,  Hydrogen bromide
4.1 Reagents: Disodium sulfide
5.1 Reagents: Hydrogen peroxide
Reference
Method for the preparation of 2- and 3-alkyl(cycloalkyl or phenyl)thiophanes
Volynskii, N. P.; et al, Izvestiya Akademii Nauk SSSR, 1979, (5), 1080-5

Production Method 13

314056-83-2 314056-83-2
872-93-5 872-93-5
4988-33-4 4988-33-4
273754-86-2 273754-86-2
Reaction Conditions
1.1 Reagents: Tributyltin oxide
1.2 Reagents: Tributylstannane
Reference
Ring closure of 2-thia- and 2-sulfonyl-5-hexenyl radicals
Della, Ernest W.; et al, Tetrahedron Letters, 2000, 41(41), 7987-7990

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